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Compound of Interest

Compound Name: Suberic acid-d12

Cat. No.: B573943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and extrapolated

physical properties of Suberic acid-d12 (Octanedioic acid-d12). Given its primary application

as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS, detailed

experimental data on its physical characteristics are not extensively published.[1] This guide

synthesizes available information on its non-deuterated analog, Suberic acid, and discusses

the anticipated effects of deuteration on these properties.

Core Physical Properties
Suberic acid-d12 is the deuterium-labeled version of Suberic acid, a dicarboxylic acid.[1]

While specific experimental values for the physical properties of the deuterated form are not

readily available in published literature, the properties of the non-deuterated form serve as a

reliable baseline. The primary difference will be in the molecular weight due to the substitution

of 12 hydrogen atoms with deuterium.
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Property
Suberic Acid (Non-
deuterated)

Suberic Acid-d12
(Deuterated)

Molecular Formula C₈H₁₄O₄[2] C₈H₂D₁₂O₄[3]

Molecular Weight 174.19 g/mol [2] 186.27 g/mol [3]

Appearance White crystalline solid[4]
White crystalline solid

(expected)

Melting Point 140-144 °C[2]
Expected to be very similar to

the non-deuterated form.

Boiling Point 230 °C at 15 mmHg[5]
Expected to be slightly higher

than the non-deuterated form.

Solubility

Sparingly soluble in water

(2.46 g/L); soluble in alcohol.

[2]

Expected to have slightly lower

solubility in water compared to

the non-deuterated form.

Acidity (pKa) pKa1: 4.526, pKa2: 5.498

Deuteration is known to slightly

decrease the acidity of

carboxylic acids.[6][7]

Note on the Effects of Deuteration: The substitution of hydrogen with deuterium typically leads

to subtle changes in physical properties. The C-D bond is slightly shorter and stronger than the

C-H bond, which can lead to minor differences in intermolecular forces. Consequently, the

boiling point of Suberic acid-d12 may be marginally higher, and its solubility in water slightly

lower than that of Suberic acid. Deuteration has been observed to decrease the acidity of

carboxylic acids.[6][7]

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of

crystalline organic acids like Suberic acid-d12.

1. Determination of Melting Point (Capillary Method)

This protocol is based on the standard procedure for determining the melting point of a

crystalline solid.
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Sample Preparation: A small amount of dry Suberic acid-d12 is finely ground into a powder.

Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a

height of 2-3 mm.

Instrumentation: A calibrated melting point apparatus is used.

Heating: The capillary tube is placed in the heating block of the apparatus. The temperature

is raised at a steady rate (e.g., 1-2 °C per minute) close to the expected melting point.

Observation: The temperature at which the substance first begins to melt (initial melting

point) and the temperature at which it becomes completely liquid (final melting point) are

recorded to define the melting range.[4] A narrow melting range is indicative of high purity.

2. Determination of Boiling Point (Reduced Pressure)

Due to the high boiling point of dicarboxylic acids, distillation under reduced pressure is

necessary to prevent decomposition.

Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a

condenser, a receiving flask, and a connection to a vacuum pump. A thermometer is placed

to measure the vapor temperature.

Sample Introduction: A sample of Suberic acid-d12 is placed in the round-bottom flask with

boiling chips.

Vacuum Application: The system is evacuated to a specific, stable pressure (e.g., 15 mmHg).

Heating: The sample is heated gently.

Data Recording: The temperature at which the liquid boils and its vapor condenses is

recorded as the boiling point at that specific pressure.

3. Determination of Solubility

This protocol outlines a method to determine the solubility of Suberic acid-d12 in a solvent,

such as water.
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Preparation of Saturated Solution: An excess amount of Suberic acid-d12 is added to a

known volume of the solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached and the solution is saturated.

Separation: The undissolved solid is separated from the solution by filtration or

centrifugation.

Quantification: A known volume of the clear, saturated solution is carefully removed. The

solvent is then evaporated, and the mass of the remaining dissolved Suberic acid-d12 is

determined.

Calculation: The solubility is calculated and expressed as grams of solute per liter of solvent

(g/L).

Logical Workflow Diagram
The following diagram illustrates a typical workflow for the physical characterization of a

crystalline organic acid like Suberic acid-d12.
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Workflow for Physical Characterization of Suberic Acid-d12

Sample Preparation
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Melting Point Determination Boiling Point Determination Solubility Measurement
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Technical Data Sheet Generation

Click to download full resolution via product page

Caption: Workflow for the physical characterization of Suberic Acid-d12.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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